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The proper disposal of SHELLSOL, a flammable solvent, is crucial for maintaining a safe

laboratory environment and ensuring regulatory compliance. This guide provides essential

safety and logistical information for researchers, scientists, and drug development

professionals on the appropriate handling and disposal of SHELLSOL waste.

Immediate Safety and Handling Precautions
Before handling SHELLSOL, it is imperative to consult the Safety Data Sheet (SDS) for the

specific product grade in use. SHELLSOL is classified as a flammable liquid and may pose an

aspiration hazard.[1] Always work in a well-ventilated area and wear appropriate personal

protective equipment (PPE), including gloves and safety glasses.[1][2] Keep containers tightly

closed when not in use and away from heat, sparks, and open flames.[2][3]

Step-by-Step Disposal Procedures
The disposal of SHELLSOL waste must adhere to local, state, and federal regulations.[1][3][4]

The following steps provide a general framework for proper disposal:

Waste Identification and Segregation:

Treat all used SHELLSOL and materials contaminated with it as hazardous waste.[5][6]

Segregate SHELLSOL waste from other chemical waste streams, particularly from non-

halogenated solvents, to prevent costly disposal complications.[5]
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Containerization and Labeling:

Use designated, leak-proof, and chemically compatible waste containers.[7] Do not use

metal containers for acidic or basic waste, and avoid glass for hydrofluoric acid.[7]

Fill containers to no more than 90% of their capacity.[7]

Clearly label the waste container with "Hazardous Waste" and the specific contents (e.g.,

"Waste SHELLSOL," "SHELLSOL-contaminated wipes").[7]

Storage:

Store waste containers in a designated, well-ventilated satellite accumulation area (SAA)

that is under the direct supervision of laboratory personnel.[7][8]

Ensure the storage area has secondary containment to prevent spills from reaching

drains.[5]

Disposal Request and Pickup:

Once the waste container is full, submit a waste pickup request to your institution's

Environmental Health & Safety (EHS) department.[8]

Do not dispose of SHELLSOL down the drain or with regular trash.[1][9]

Spill Management
In the event of a SHELLSOL spill, take the following immediate actions:

Ensure Safety: Evacuate non-essential personnel and eliminate all ignition sources.[1][4]

Containment: Use non-combustible absorbent materials like sand or earth to contain the

spill.[4][10][11] Prevent the spill from entering drains or waterways.[1][4]

Cleanup: Carefully collect the absorbent material and contaminated soil into a labeled,

sealable container for disposal as hazardous waste.[3][4]

Ventilation: Ventilate the area thoroughly.[3][4]
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Summary of SHELLSOL Hazard and Disposal
Information

Product
Hazard
Classification

Disposal
Precautionary
Statement (P501)

Recommended
Disposal Method

SHELLSOL (General)

Flammable liquid,

Aspiration hazard,

Chronic aquatic

toxicity.[1]

Dispose of contents

and container to

appropriate waste site

or reclaimer in

accordance with local

and national

regulations.[1]

Recover or recycle if

possible. Otherwise,

dispose of as

hazardous waste

through a licensed

contractor.[1]

Shellsol A
Flammable liquid,

Aspiration hazard.[3]

Dispose of contents

and container to

appropriate waste site

or reclaimer in

accordance with local

and national

regulations.[3]

Transfer to a labeled,

sealable container for

product recovery or

safe disposal. Absorb

small spills and

dispose of safely.[3]

Shellsol T
Flammable liquid,

Aspiration hazard.

Dispose of contents

and container to

appropriate waste site

or reclaimer in

accordance with local

and national

regulations.

Must not be disposed

of with household

refuse. Do not allow

product to reach the

sewage system.[2]

ShellSol D60 Aspiration hazard.[4]

Dispose of contents

and container to

appropriate waste site

or reclaimer in

accordance with local

and national

regulations.[4]

Recover or recycle if

possible. Do not

dispose into the

environment, in drains

or in water courses.[4]

[12]
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SHELLSOL Waste Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

SHELLSOL waste in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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